Cas no 676487-70-0 (3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole)

3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole structure
676487-70-0 structure
Product Name:3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole
CAS No:676487-70-0
MF:C6H7F3N2O
MW:180.127791643143
MDL:MFCD16619996
CID:966527
PubChem ID:12086301
Update Time:2025-04-19

3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole
    • 1H-Pyrazole,3-ethoxy-5-(trifluoromethyl)-(9CI)
    • EN300-6488016
    • D74212
    • BWWUSYPRKBSOJF-UHFFFAOYSA-N
    • CS-0080507
    • 676487-70-0
    • SCHEMBL1081639
    • 1H-Pyrazole, 3-ethoxy-5-(trifluoromethyl)-
    • DB-279470
    • MDL: MFCD16619996
    • Inchi: 1S/C6H7F3N2O/c1-2-12-5-3-4(10-11-5)6(7,8)9/h3H,2H2,1H3,(H,10,11)
    • InChI Key: BWWUSYPRKBSOJF-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=NN1)OCC)(F)F

Computed Properties

  • Exact Mass: 180.05104734g/mol
  • Monoisotopic Mass: 180.05104734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.9Ų

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